N-(4-bromophenyl)-2-((2-(4-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[7-(4-methoxyphenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C23H20BrN5O4S/c1-28-20-18(22(31)29(2)23(28)32)21(27-19(26-20)13-4-10-16(33-3)11-5-13)34-12-17(30)25-15-8-6-14(24)7-9-15/h4-11H,12H2,1-3H3,(H,25,30)
• InChI Key: NHRNMXHYPWEBNK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)OC)SCC(=O)NC4=CC=C(C=C4)Br)C(=O)N(C1=O)C
• Molecular Formula: C23H20BrN5O4S
• Molecular Weight: 542.4 g/mol

Description

N-(4-bromophenyl)-2-((2-(4-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H20BrN5O4S and its molecular weight is 542.41. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Research

Research on the anticonvulsant properties of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, which are structurally related to N-(4-bromophenyl)-2-((2-(4-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide, has been conducted. These compounds have demonstrated moderate anticonvulsant activity in a model of pentylenetetrazole-induced seizures in rats (Severina et al., 2020).

Radioligand Imaging

A study on the synthesis of radioligands for PET imaging, specifically [18F]PBR111, which is structurally related to the chemical compound , highlighted its use in imaging the translocator protein (18 kDa) with PET. This compound was synthesized through nucleophilic aliphatic substitution (Dollé et al., 2008).

Anti-Inflammatory and Analgesic Agents

Compounds structurally similar to N-(4-bromophenyl)-2-((2-(4-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide have been explored as anti-inflammatory and analgesic agents. These include derivatives of visnaginone and khellinone, showing significant COX-1/COX-2 inhibitory activity (Abu‐Hashem et al., 2020).

Synthesis and Applications in Chemistry

The synthesis and various applications of related pyrimidine compounds have been explored. For instance, 5-(4-bromophenyl)-4, 6-dichloropyrimidine, a related compound, serves as an important intermediate in the synthesis of various pyrimidines and has wide-ranging applications in the pharmaceutical and chemical fields (Hou et al., 2016).

Antifungal Activity

Some derivatives of 4-Chloro-6-Methoxy-N, N-Dimethylpyrimidin-2-Amine, with structural similarities to the compound , have been synthesized and evaluated for their antifungal activity against fungi like Aspergillus terreus and Aspergillus niger (Jafar et al., 2017).